IR-775 chloride
IR-775 chloride
Brand Name:
Vulcanchem
CAS No.:
199444-11-6
VCID:
VC0170920
InChI:
InChI=1S/C32H36ClN2.ClH/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;/h7-10,14-21H,11-13H2,1-6H3;1H/q+1;/p-1
SMILES:
CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[Cl-]
Molecular Formula:
C32H36Cl2N2
Molecular Weight:
519.5 g/mol
IR-775 chloride
CAS No.: 199444-11-6
Cat. No.: VC0170920
Molecular Formula: C32H36Cl2N2
Molecular Weight: 519.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 199444-11-6 |
|---|---|
| Molecular Formula | C32H36Cl2N2 |
| Molecular Weight | 519.5 g/mol |
| IUPAC Name | 2-[2-[2-chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;chloride |
| Standard InChI | InChI=1S/C32H36ClN2.ClH/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;/h7-10,14-21H,11-13H2,1-6H3;1H/q+1;/p-1 |
| Standard InChI Key | BPSIJFMUSNMMAL-UHFFFAOYSA-M |
| SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[Cl-] |
| Canonical SMILES | CC1(C2=CC=CC=C2[N+](=C1C=CC3=C(C(=CC=C4C(C5=CC=CC=C5N4C)(C)C)CCC3)Cl)C)C.[Cl-] |
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